Cas no 819-17-0 (Methanedisulfonicacid, calcium salt (1:1))
819-17-0 structure
Product Name:Methanedisulfonicacid, calcium salt (1:1)
Methanedisulfonicacid, calcium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Methanedisulfonicacid, calcium salt (1:1)
- calcium methanedisulphonate (1:1)
- calcium,methanedisulfonate
- Calcium methionate
- EINECS 212-460-1
- METHANEDISULFONIC ACID CALCIUM SALT
- SCHEMBL5653418
- CALCIUM METHIONATE [MI]
- Q27270113
- METHIONINE CALCIUM [WHO-DD]
- 819-17-0
- calcium methanedisulfonate
- UNII-8AN1R74E7T
- DTXSID80231451
- 8AN1R74E7T
- METHANEDISULFONIC ACID, CALCIUM SALT (1:1)
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- Inchi: 1S/CH4O6S2.Ca/c2-8(3,4)1-9(5,6)7;/h1H2,(H,2,3,4)(H,5,6,7);/q;+2/p-2
- InChI Key: RPHZRUDLEUBFCM-UHFFFAOYSA-L
- SMILES: [Ca+2].S(CS(=O)(=O)[O-])(=O)(=O)[O-]
Computed Properties
- Exact Mass: 336.04900
- Monoisotopic Mass: 213.8918710g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 199
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 131Ų
Experimental Properties
- PSA: 182.90000
- LogP: -0.96600
Methanedisulfonicacid, calcium salt (1:1) Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Carmen Pérez León,Keisuke Sagisaka,Daisuke Fujita,Liyuan Han RSC Adv., 2014,4, 8550-8557
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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